(4-Bromo-2-nitrophenyl)methanamine
Overview
Description
“(4-Bromo-2-nitrophenyl)methanamine” is a chemical compound with the linear formula C7H7BrN2O2 . It is used in various scientific and industrial applications .
Molecular Structure Analysis
The molecular structure of “this compound” is defined by its linear formula C7H7BrN2O2 . The exact 3D structure would require further analysis using advanced techniques like X-ray crystallography or NMR spectroscopy.Scientific Research Applications
Analytical Chemistry Applications
A study by Almási, Fischer, and Perjési (2006) developed an ion-pair HPLC method for the quantitation of 4-nitrophenol and its conjugates, utilizing a similar structural compound for analytical purposes. This method is significant for investigating drug metabolism under various physiological conditions, indicating the role of related nitrophenyl compounds in pharmacokinetics and drug analysis (Almási, Fischer, & Perjési, 2006).
Environmental Science
Research by Haghighi Podeh, Bhattacharya, and Qu (1995) focused on the toxic effects of nitrophenols, including 4-nitrophenol, on acetate enrichment in methanogenic systems. Their findings provide valuable data on the environmental impact of nitrophenols, suggesting potential applications in the treatment of industrial effluents and the bioremediation of nitrophenol-contaminated sites (Haghighi Podeh, Bhattacharya, & Qu, 1995).
Organic Synthesis
A study on the synthesis of Schiff bases from 4-nitrocinnamaldehyde, which shares a similar nitrophenyl functional group, provides insights into the structural and electronic properties of these compounds. This research has implications for developing new materials with potential applications in nonlinear optical materials and other advanced technologies (Ani et al., 2021).
Materials Science
Jelenc, Cantor, and Simon (1978) introduced 4-nitrophenyl ethers as high-yield photoreagents for protein crosslinking and affinity labeling. This application demonstrates the utility of nitrophenyl derivatives in bioconjugation chemistry and the development of bioanalytical tools, highlighting their role in studying protein interactions and functions (Jelenc, Cantor, & Simon, 1978).
properties
IUPAC Name |
(4-bromo-2-nitrophenyl)methanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrN2O2/c8-6-2-1-5(4-9)7(3-6)10(11)12/h1-3H,4,9H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHIHORXRWODQHL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)[N+](=O)[O-])CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501299506 |
Source
|
| Record name | 4-Bromo-2-nitrobenzenemethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501299506 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1174006-84-8 |
Source
|
| Record name | 4-Bromo-2-nitrobenzenemethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1174006-84-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Bromo-2-nitrobenzenemethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501299506 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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